Cas no 316-92-7 (Benzo[c][1,6]naphthyridine)
Benzo[c][1,6]naphthyridine structure
Product Name:Benzo[c][1,6]naphthyridine
CAS No:316-92-7
MF:C12H8N2
MW:180.205322265625
CID:305438
PubChem ID:12342816
Update Time:2025-04-19
Benzo[c][1,6]naphthyridine Chemical and Physical Properties
Names and Identifiers
-
- Benzo[c][1,6]naphthyridine
- 2,5-Phenanthroline
- 3,10-Diazaphenanthrene
- 316-92-7
- DTXSID10492295
- SCHEMBL2413552
-
- Inchi: 1S/C12H8N2/c1-2-4-10-9(3-1)7-14-12-5-6-13-8-11(10)12/h1-8H
- InChI Key: BYXCINYJZUMIJI-UHFFFAOYSA-N
- SMILES: N1C=C2C=CC=CC2=C2C=NC=CC=12
Computed Properties
- Exact Mass: 180.06884
- Monoisotopic Mass: 180.068748264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Benzo[c][1,6]naphthyridine Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
316-92-7 (Benzo[c][1,6]naphthyridine) Related Products
- 111296-90-3(5,7-Dihydro-indolo2,3-bcarbazole)
- 230-46-6(1,7-Phenanthroline)
- 224-42-0(Dibenza,jacridine)
- 230-27-3(7,8-Benzoquinaline)
- 271-34-1(1H-pyrrolo[3,2-c]pyridine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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